An In-depth Technical Guide to the Synthesis and Purification of Iodosulfuron Methyl ester-d3
An In-depth Technical Guide to the Synthesis and Purification of Iodosulfuron Methyl ester-d3
This technical guide provides a comprehensive overview of a proposed synthetic route and purification strategy for Iodosulfuron Methyl ester-d3. The content is tailored for researchers, scientists, and professionals in drug development, offering detailed experimental protocols and data presentation.
Introduction
Iodosulfuron-methyl is a potent sulfonylurea herbicide that functions by inhibiting the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants. The deuterated analogue, Iodosulfuron Methyl ester-d3, is a valuable tool in metabolic studies, pharmacokinetic research, and as an internal standard for quantitative analysis by mass spectrometry. The introduction of a stable isotope label allows for the differentiation of the administered compound from its endogenous or environmental counterparts. This guide outlines a plausible synthetic pathway and purification protocol for Iodosulfuron Methyl ester-d3, based on established sulfonylurea synthesis methodologies and deuterium (B1214612) labeling techniques.
Proposed Synthetic Pathway
The synthesis of Iodosulfuron Methyl ester-d3 can be envisioned as a multi-step process, culminating in the formation of the sulfonylurea bridge and the introduction of the deuterated methyl ester. A general approach involves the reaction of a sulfonamide with an isocyanate.[1][2] The key step for isotope labeling is the esterification of the carboxylic acid precursor with a deuterated methyl source.
The overall synthetic workflow can be broken down into three main stages:
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Synthesis of the Sulfonamide Intermediate: Preparation of 2-(aminosulfonyl)-4-iodobenzoic acid.
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Synthesis of the Triazine Intermediate: Preparation of 2-isocyanato-4-methoxy-6-methyl-1,3,5-triazine.
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Final Coupling and Deuterated Esterification: Reaction of the two intermediates to form the sulfonylurea, followed by esterification with a deuterated reagent to yield the final product.
A crucial intermediate in the synthesis of the sulfonamide portion is 6-iodosaccharin, which can be prepared from 6-aminosaccharin.[3]
Experimental Protocols
3.1. Synthesis of Methyl 2-(aminosulfonyl)-4-iodobenzoate (Sulfonamide Intermediate)
A plausible route to the sulfonamide intermediate involves the synthesis of 2-(chlorosulfonyl)-4-iodobenzoic acid followed by amination.
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Step 1: Synthesis of 2-(chlorosulfonyl)-4-iodobenzoic acid: 4-Iodo-2-sulfobenzoic acid is treated with thionyl chloride or a similar chlorinating agent to convert the sulfonic acid to a sulfonyl chloride.
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Step 2: Amination: The resulting 2-(chlorosulfonyl)-4-iodobenzoic acid is carefully reacted with ammonia (B1221849) in an appropriate solvent to form 2-(aminosulfonyl)-4-iodobenzoic acid.
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Step 3: Non-deuterated Esterification (for comparison): For the synthesis of the non-deuterated analogue, the carboxylic acid is esterified using methanol (B129727) under acidic conditions.
3.2. Synthesis of 2-amino-4-methoxy-6-methyl-1,3,5-triazine (B155196) (Triazine Intermediate)
This intermediate is a common building block for sulfonylurea herbicides. Its synthesis typically starts from cyanuric chloride.
3.3. Final Coupling and Deuterated Esterification
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Step 1: Formation of the Sulfonylurea Linkage: 2-(Aminosulfonyl)-4-iodobenzoic acid is reacted with 2-isocyanato-4-methoxy-6-methyl-1,3,5-triazine. This reaction is typically carried out in an aprotic solvent in the presence of a base.
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Step 2: Deuterated Esterification: The resulting carboxylic acid, 4-iodo-2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]benzoic acid, is then esterified using a deuterated methyl source. A common and effective method is the reaction of the carboxylic acid with trideuteriomethyl iodide (CD3I) in the presence of a non-nucleophilic base like potassium carbonate in a polar aprotic solvent such as DMF.[4] Alternatively, deuterated methanol (CD3OD) can be used under acidic catalysis.[5]
Detailed Protocol for Deuterated Esterification:
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To a solution of 4-iodo-2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]benzoic acid (1 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (1.5 equivalents).
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Stir the mixture at room temperature for 30 minutes.
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Add trideuteriomethyl iodide (CD3I) (1.2 equivalents) dropwise.
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Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.
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After completion, cool the reaction mixture to room temperature and pour it into ice-water.
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Extract the aqueous mixture with ethyl acetate (B1210297) (3 x 50 mL).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude Iodosulfuron Methyl ester-d3.
Purification and Analysis
The crude product is purified using column chromatography on silica (B1680970) gel. A suitable eluent system would be a gradient of ethyl acetate in hexane (B92381).
Purification Protocol:
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Prepare a silica gel column using a slurry of silica in hexane.
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Dissolve the crude product in a minimal amount of dichloromethane (B109758) and adsorb it onto a small amount of silica gel.
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Load the adsorbed product onto the column.
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Elute the column with a gradient of ethyl acetate in hexane (e.g., from 10% to 50% ethyl acetate).
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Collect fractions and analyze them by TLC or LC-MS.
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Combine the pure fractions and evaporate the solvent to yield purified Iodosulfuron Methyl ester-d3.
Analytical methods for iodosulfuron-methyl often employ solid-phase extraction (SPE) for sample cleanup, followed by HPLC-UV or LC-MS for quantification.[6][7] These methods can be directly applied to the deuterated analogue.
Data Presentation
The following table summarizes the expected quantitative data for the synthesis of Iodosulfuron Methyl ester-d3. The values are based on typical yields and purities reported for analogous sulfonylurea syntheses and deuteration reactions.[7][8][9][10]
| Parameter | Expected Value | Method of Analysis |
| Overall Yield | 60-75% | Gravimetric |
| Purity | >98% | HPLC-UV, LC-MS |
| Deuterium Incorporation | >99% | ¹H NMR, Mass Spectrometry |
| Molecular Weight | 516.32 g/mol | Mass Spectrometry |
| Appearance | White to off-white solid | Visual Inspection |
| Melting Point | 150-155 °C | Differential Scanning Calorimetry (DSC) |
Visualization of Workflow
The following diagrams illustrate the proposed synthetic workflow and the logical relationship of the key steps.
References
- 1. researchgate.net [researchgate.net]
- 2. vietnamscience.vjst.vn [vietnamscience.vjst.vn]
- 3. CN110156714B - Preparation method of iodosulfuron-methyl sodium intermediate - Google Patents [patents.google.com]
- 4. cdnsciencepub.com [cdnsciencepub.com]
- 5. The Deuterated “Magic Methyl” Group: A Guide to Site‐Selective Trideuteromethyl Incorporation and Labeling by Using CD3 Reagents - PMC [pmc.ncbi.nlm.nih.gov]
- 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
- 7. mhlw.go.jp [mhlw.go.jp]
- 8. Transformation of Iodosulfuron-Methyl into Ionic Liquids Enables Elimination of Additional Surfactants in Commercial Formulations of Sulfonylureas - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Iodosulfuron-Methyl-Based Herbicidal Ionic Liquids Comprising Alkyl Betainate Cation as Novel Active Ingredients with Reduced Environmental Impact and Excellent Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
